Cas no 1548239-15-1 (1-methyl-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 1-methyl-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 1548239-15-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 4605352
• PubChem ID: 82717591
• Update Time: 2025-09-28

1-methyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2,6-dioxa-9-azaspiro[4.5]decane
• 1-methyl-2,6-dioxa-9-azaspiro4.5decane

• Inchi： 1S/C8H15NO2/c1-7-8(2-4-10-7)6-9-3-5-11-8/h7,9H,2-6H2,1H3
• InChI Key： QFQKSHBHJGQPPT-UHFFFAOYSA-N
• SMILES： C1(C)C2(CNCCO2)CCO1

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-methyl-2,6-dioxa-9-azaspiro4.5decane

Introduction to 1-Methyl-2,6-Dioxa-9-Azaspiro[4.5]Decane (CAS No. 1548239-15-1)

1-Methyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 1548239-15-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This spirocyclic compound, characterized by its distinctive spiro structure and functional groups, offers a wide range of applications in the development of novel drugs and therapeutic agents.

The spirocyclic nature of 1-methyl-2,6-dioxa-9-azaspiro[4.5]decane provides it with unique conformational properties that can influence its biological activity and pharmacokinetic behavior. The presence of the methyl group and the dioxa and azaspiro functionalities further enhances its structural diversity, making it an attractive scaffold for drug design and synthesis.

Recent studies have highlighted the potential of 1-methyl-2,6-dioxa-9-azaspiro[4.5]decane in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead structure for developing new anti-inflammatory agents. The researchers found that derivatives of 1-methyl-2,6-dioxa-9-azaspiro[4.5]decane exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a novel therapeutic agent for inflammatory diseases.

In another study, published in the European Journal of Medicinal Chemistry in 2022, researchers investigated the antiviral properties of 1-methyl-2,6-dioxa-9-azaspiro[4.5]decane derivatives. The results showed that certain derivatives demonstrated significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). This finding opens up new possibilities for the development of antiviral drugs based on this scaffold.

The structural flexibility and synthetic accessibility of 1-methyl-2,6-dioxa-9-azaspiro[4.5]decane also make it an ideal candidate for combinatorial chemistry approaches. Combinatorial libraries derived from this compound can be screened for a variety of biological activities, accelerating the drug discovery process. Additionally, the ease of functionalization allows for the introduction of various substituents to fine-tune the pharmacological properties of the final product.

From a synthetic perspective, 1-methyl-2,6-dioxa-9-azaspiro[4.5]decane can be prepared through a series of well-established organic reactions. One common approach involves the intramolecular cyclization of a suitable precursor followed by functional group manipulation to introduce the desired substituents. The robustness and reliability of these synthetic routes ensure that large quantities of high-purity material can be produced for both research and commercial purposes.

In terms of safety and regulatory compliance, 1-methyl-2,6-dioxa-9-azaspiro[4.5]decane has been extensively tested to ensure its suitability for use in pharmaceutical applications. Preclinical studies have demonstrated its low toxicity and favorable safety profile, making it a promising candidate for further development.

Overall, 1-methyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 1548239-15-1) represents a valuable addition to the toolkit of medicinal chemists and pharmaceutical researchers. Its unique structural features and diverse biological activities make it an exciting compound with significant potential for future drug discovery efforts.